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Compound of Interest

Compound Name: Chromium(lll) fluoride

Cat. No.: B1362873

Introduction

Chromium(lll) fluoride (CrF3) and its hydrated forms are versatile compounds utilized in
various research and industrial applications, including as a catalyst in organic reactions, in the
coloration of materials, and as a component in refractory bricks.[1] While essential for these
processes, its handling demands a rigorous adherence to safety protocols due to its hazardous
nature. This document provides a detailed guide for researchers, scientists, and drug
development professionals on the safe handling, storage, and emergency procedures for
Chromium(lll) fluoride. The protocols herein are designed to establish a self-validating system
of safety, grounded in authoritative sources and practical experience.

Understanding the Hazard Profile

Chromium(lll) fluoride is classified as a hazardous substance with multiple routes of toxicity.
[2][3][4] A thorough understanding of its properties is the cornerstone of safe laboratory
practice.

Chemical and Physical Properties

The anhydrous form of Chromium(lll) fluoride is a green crystalline solid that is insoluble in
water.[5][6][7] Its hydrates, however, exhibit some solubility.[5] Key physical and chemical data
are summarized below.
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Property Value Source(s)
Chemical Formula CrFs [518]
Molar Mass 108.99 g/mol (anhydrous) [518]
Appearance Green crystalline solid [51[7]
Density 3.8 g/cm?3 (anhydrous) [51[7]
Melting Point Sublimes at 1100-1200 °C [5]

Water Solubility Insoluble (anhydrous form) [516119]
Synonyms Chromic fluoride, Chromium B3]

trifluoride

Toxicological Hazards

The primary hazards associated with Chromium(lll) fluoride stem from its corrosive nature
and toxicity upon exposure. It is crucial to recognize that it is harmful if swallowed, inhaled, or in
contact with skin, and can cause severe skin burns and eye damage.[2][10]

Acute Toxicity: Harmful by inhalation, in contact with skin, and if swallowed.[2][6]

o Corrosivity: Causes severe skin burns and eye damage.[1][2][3] Contact with the eyes can
lead to serious damage, including blindness.[3][11]

o Respiratory Irritation: Inhalation can irritate the nose, throat, and respiratory system, leading
to coughing and wheezing.[4][9][12]

o Fluoride lon Toxicity: Upon absorption, the fluoride ion can reduce serum calcium levels,
potentially leading to fatal hypocalcemia.[2]

» Dermal Sensitization: May cause a skin allergy, where subsequent low-level exposure can
trigger itching and a skin rash.[9]

Risk Assessment and Control Hierarchy
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A systematic approach to risk management is essential. The following diagram illustrates the
hierarchy of controls to be implemented when working with Chromium(lil) fluoride.

Hierarchy of Controls for Chromium(Ill) Fluoride

Click to download full resolution via product page

Caption: Hierarchy of controls for managing risks associated with Chromium(lll) fluoride.
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Standard Operating Procedures

Adherence to the following protocols is mandatory for all personnel handling Chromium(lil)
fluoride.

Personal Protective Equipment (PPE)

The correct selection and use of PPE is the final barrier between the researcher and the
chemical.[9][11]

o Eye and Face Protection: Wear chemical safety goggles and a full-face shield.[2][12][13]
Standard safety glasses are not sufficient.

« Skin Protection: Handle with chemical-resistant gloves (e.g., nitrile, neoprene). Gloves must
be inspected for integrity before each use and disposed of properly after handling.[2][13] A
lab coat or chemical-resistant apron and closed-toe shoes are required.[3][9]

» Respiratory Protection: All handling of powdered Chromium(lil) fluoride must be conducted
in a certified chemical fume hood to avoid dust formation and inhalation.[2][13] If a fume
hood is not available or if exposure limits are likely to be exceeded, a NIOSH-approved
respirator with appropriate cartridges must be used.[2][3]

Handling Protocol

e Preparation: Before starting work, ensure that an eyewash station and safety shower are
readily accessible and unobstructed.[3][9]

o Designated Area: All work with Chromium(lll) fluoride should be conducted in a designated
area within a chemical fume hood.[13]

» Avoiding Dust: Handle the solid carefully to avoid the formation of dust and aerosols.[2][13]

» Dispensing: Use a spatula or other appropriate tool to dispense the powder. Avoid scooping
directly from the container with weighing paper.

e Hygiene: Wash hands thoroughly with soap and water after handling, before breaks, and at
the end of the workday.[2][13] Do not eat, drink, or smoke in the laboratory.[9]
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o Contaminated Clothing: Remove any contaminated clothing immediately and launder it
separately before reuse.[9]

Storage Protocol

Proper storage is critical to maintaining the stability of Chromium(lll) fluoride and preventing
hazardous reactions.

o Container: Keep the container tightly closed.[2][3]
e Location: Store in a cool, dry, and well-ventilated area.[2][7][9]

e Incompatibilities: Store away from incompatible materials such as strong acids, strong
oxidizing agents, and moisture.[2][3] Contact with acids can liberate toxic gas.[4] Do not
store in glass containers, as it can react with glass, especially in the presence of moisture.
[13]

Emergency Procedures

Immediate and appropriate response to an emergency can significantly mitigate harm.

Exposure Response Flowchart
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Chromium(III) Fluoride Exposure Response

Exposure Occurs

Inhalation Skin Contact Eye Contact

Actions

Immediately remove all contaminated clothing.

\

Rinse mouth with water.
Do NOT induce vomiting.

Move to fresh air.

Wash skin with soap and plenty of water.
Apply calcium gluconate paste.

Rinse cautiously with water for at least 15-30 minutes.
Remove contact lenses if possible.

If not breathing, give artificial respiration.

Seek immediate medical attention.
Show SDS to the doctor.

Click to download full resolution via product page

Caption: Immediate first aid response to Chromium(lll) fluoride exposure.

Detailed First Aid Measures

¢ Inhalation: Move the person to fresh air. If breathing has stopped, provide artificial
respiration. Seek immediate medical attention.[2][4][9]

¢ Skin Contact: Immediately remove all contaminated clothing.[2] Wash the affected area with
large amounts of soap and water. Specialized treatment with calcium gluconate paste may
be necessary for fluoride ion burns; consult a physician.[13] Seek immediate medical
attention.[9]
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Eye Contact: Immediately flush eyes with plenty of water for at least 15-30 minutes,
occasionally lifting the upper and lower eyelids.[2][9] Remove contact lenses if present and
easy to do.[4] Seek immediate medical attention.[9]

Ingestion: Do NOT induce vomiting.[2] If the person is conscious, rinse their mouth with
water.[2] Never give anything by mouth to an unconscious person.[2] Seek immediate
medical attention.[2][3]

Spill and Leak Protocol

Evacuate: Evacuate non-essential personnel from the spill area.[2][9]
Ventilate: Ensure the area is well-ventilated.[9]

Containment: Wearing full PPE, carefully sweep up the spilled solid without creating dust.[2]
[13]

Collection: Collect the material in a suitable, closed container for disposal.[2] Do not flush
with water.

Decontamination: Clean the spill area thoroughly.[9]

Waste Disposal: Dispose of the waste as hazardous material through a licensed disposal
company.[2][9]

Firefighting Measures

Chromium(lll) fluoride itself does not burn.[9]

Extinguishing Media: Use a dry powder extinguisher.[2]

Hazards from Fire: In a fire, poisonous gases such as hydrogen fluoride and chromium
oxides can be produced.[2][9] Containers may explode when heated.[9]

Firefighter Protection: Firefighters must wear self-contained breathing apparatus (SCBA) and
full protective gear.[2][9][13]

Waste Disposal
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All waste containing Chromium(lll) fluoride must be treated as hazardous waste.
» Containers: Collect surplus and non-recyclable solutions in labeled, closed containers.[2][13]

» Disposal Method: Engage a licensed professional waste disposal service.[2][13] A
recommended method is to dissolve or mix the material with a combustible solvent and burn
it in a chemical incinerator equipped with an afterburner and scrubber.[2]

» Contaminated Packaging: Dispose of contaminated packaging as unused product.[2][13]

Conclusion

The safe handling of Chromium(lll) fluoride is achievable through a combination of
understanding its hazards, implementing robust engineering and administrative controls, and
diligently using appropriate personal protective equipment. The protocols outlined in this guide
are designed to empower researchers to work safely and effectively. Continuous review of
safety procedures and ongoing training are paramount to maintaining a safe laboratory
environment.
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e Thermo Fisher Scientific, "SAFETY DATA SHEET - Chromium(lll) fluoride." [URL:
https://www.thermofisher.com/document-connect/document-connect.html?
url=https://assets.thermofisher.com/TFS-Assets/LSG/SDS/35741_US_EN.pdf]

» AK Scientific, Inc., "Chromium(lll) fluoride hydrate." [URL:
https://www.aksci.com/sds/8515AF.sds.pdf]

o ECHEMI, "CHROMIUM(IIl) FLUORIDE SDS, 68886-78-2 Safety Data Sheets." [URL:
https://www.echemi.com/sds/chromium(iii)-fluoride-cas68886-78-2.html]

e NOAA, "CHROMIC FLUORIDE, SOLUTION - CAMEO Chemicals." [URL:
https://cameochemicals.noaa.gov/chemical/2443]

» WebElements, "WebElements Periodic Table » Chromium » chromium trifluoride.” [URL:
https://www.webelements.com/compounds/chromium/chromium_trifluoride.htmil]

» National Institutes of Health, "Chromium fluoride | CrF3 | CID 10154021 - PubChem." [URL:
https://pubchem.ncbi.nlm.nih.gov/compound/10154021]

e Synquest Labs, "Chromium(lll) fluoride - Safety Data Sheet." [URL:
https://www.synquestlabs.com/sites/default/files/sds/M024203.pdf]

e Benchchem, "In-Depth Technical Guide to Chromium(lll) Fluoride Trihydrate." [URL:
https://www.benchchem.com/product/b5678]

» National Institutes of Health, "Chromic fluoride | CrF3 | CID 522687 - PubChem." [URL:
https://pubchem.ncbi.nlm.nih.gov/compound/Chromic-fluoride]

» Fisher Scientific, "SAFETY DATA SHEET - Chromium(lll) fluoride." [URL:
https://www.fishersci.com/sds?productName=35741]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Chromic fluoride | CrF3 | CID 522687 - PubChem [pubchem.ncbi.nim.nih.gov]
e 2. weizmann.ac.il [weizmann.ac.il]

» 3. fishersci.com [fishersci.com]

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b1362873?utm_src=pdf-body
https://www.benchchem.com/product/b1362873?utm_src=pdf-body
https://www.benchchem.com/product/b1362873?utm_src=pdf-body
https://www.benchchem.com/product/b1362873?utm_src=pdf-body
https://www.benchchem.com/product/b1362873?utm_src=pdf-body
https://www.benchchem.com/product/b1362873?utm_src=pdf-body
https://www.benchchem.com/product/b1362873?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Chromic-fluoride
https://www.weizmann.ac.il/safety/sites/safety/files/uploads/Chromium(III)%20fluoride.pdf
https://www.fishersci.com/store/msds?partNumber=AC383740050&productDescription=CHROMIUM%28III%29+TRIFLUORID+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1362873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

e 4. fishersci.com [fishersci.com]
e 5. Chromium(lll) fluoride - Wikipedia [en.wikipedia.org]
e 6. chembk.com [chembk.com]

e 7. Chromium(lll) Fluoride | Properties, Uses, Safety Data & Supplier Information - China
Chemical Manufacturer [boulingchem.com]

e 8. Chromium fluoride | CrF3 | CID 10154021 - PubChem [pubchem.ncbi.nim.nih.gov]
e 9. nj.gov [nj.gov]

e 10. WERCS Studio - Application Error [assets.thermofisher.com]

e 11. materion.com [materion.com]

e 12. aksci.com [aksci.com]

e 13. chemicalbook.com [chemicalbook.com]

» To cite this document: BenchChem. [Application Notes & Protocols: Safe Handling of
Chromium(lll) Fluoride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1362873#handling-and-safety-precautions-for-
chromium-iii-fluoride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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